Cas no 6186-22-7 (1-(4-Bromophenyl)propan-2-one)

• Product Name: 1-(4-Bromophenyl)propan-2-one
• CAS No: 6186-22-7
• MF: C₉H₉BrO
• MW: 213.071161985397
• MDL: MFCD00210401
• CID: 46480
• PubChem ID: 736332
• Update Time: 2024-11-03

1-(4-Bromophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)propan-2-one
• 4-Bromophenylacetone
• 1-(4-Bromophenyl)-2-propanone
• 2-Propanone,(p-bromophenyl)- (7CI)
• 2-Propanone, 1-(p-bromophenyl)- (8CI)
• (4-Bromophenyl)-2-propanone
• p-Bromophenylacetone
• 4-Bromophenylacetonate
• CFMMTXJMIJRUSH-UHFFFAOYSA-N
• 4-bromophenylacetone-
• SCHEMBL7642
• AMY14997
• CL9059
• 4-bromophenyl acetone
• STL555617
• AS-46190
• 4-Bromophenylaceton
• FT-0605660
• B4387
• DTXSID60352996
• EN300-114927
• 1-(4-bromophenyl)acetone
• AC-5628
• AKOS000216016
• 4-bromophenylacteone
• 1-(4-bromophenyl)-propan-2-one
• 1-(4-BROMO-PHENYL)-PROPAN-2-ONE
• BBL101820
• MFCD00210401
• SY045434
• 6186-22-7
• (4-bromophenyl)acetone

• MDL： MFCD00210401
• Inchi： 1S/C9H9BrO/c1-7(11)6-8-2-4-9(10)5-3-8/h2-5H,6H2,1H3
• InChI Key： CFMMTXJMIJRUSH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(C)=O

Computed Properties

• Exact Mass: 211.98400
• Monoisotopic Mass: 452.140593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.2

Experimental Properties

• Color/Form: Yellow crystals
• Density: 1.422(lit.)
• Melting Point: Density:
• Boiling Point: 139°C/11mmHg(lit.)
• Flash Point: 75.9 °C
• Refractive Index: 1.5560 to 1.5600
• Water Partition Coefficient: Miscible with chloroform and dichloromethane. Slightly miscible with water.
• PSA: 17.07000
• LogP: 2.58060
• Solubility: Not determined

1-(4-Bromophenyl)propan-2-one Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P403+P235-P501
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• Safety Term：S24/25